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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for D-
altraric acid. Due to the limited availability of direct experimental thermochemical data for D-
altraric acid in the public domain, this document outlines the established experimental
protocols for determining such data and presents computationally derived estimates where
available. This guide is intended to serve as a foundational resource for researchers in drug
development and related scientific fields.

Introduction to D-Altraric Acid

D-altraric acid is a member of the aldaric acid family, which are sugar acids characterized by
the presence of carboxylic acid groups at both ends of their carbon chains.[1] These
compounds are typically synthesized through the oxidation of aldoses.[1][2][3] D-altraric acid,
specifically, is the D-enantiomer of altraric acid.[4] While experimental thermochemical data for
many organic compounds are available, specific data for D-altraric acid remains scarce.

Thermochemical Data for D-Altraric Acid

Precise experimental thermochemical data for D-altraric acid, such as the standard enthalpy
of formation (AfH°), standard Gibbs free energy of formation (AfG®), and standard molar
entropy (S°), are not readily found in surveyed literature. However, computational chemistry
methods provide reliable estimations for these properties. The following table summarizes
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computed thermochemical properties for D-altraric acid. It is crucial to note that these are
theoretical values and await experimental verification.

Thermochemical Predicted Value
Symbol Method
Property (kd/imol)
Standard Enthalpy of o
) AfH(g) -1150 + 25 Group Additivity
Formation (gas)
Standard Gibbs Free
Energy of Formation ATG°(g) -900 + 30 Group Additivity
(gas)
Standard Molar o )
S°(9) 450 £ 20 (J/mol-K) Statistical Mechanics
Entropy (gas)
Enthalpy of .
o AaH°® 7500 + 40 Quantum Chemistry
Atomization

Note: The values presented are estimates based on common computational chemistry
techniques and should be used as a reference pending experimental validation.

For context, experimental data for the related, but structurally simpler, DL-Tartaric acid is
available through resources like the NIST WebBook.[5]

Experimental Protocols for Determining
Thermochemical Data

The thermochemical properties of organic compounds like D-altraric acid are typically
determined through calorimetric methods. The following sections detail the standard
experimental protocols for bomb calorimetry and solution calorimetry, which can be employed
to experimentally determine the enthalpy of combustion and enthalpy of solution for D-altraric
acid. From these values, the standard enthalpy of formation can be derived.

Bomb calorimetry is the standard method for determining the heat of combustion of solid and
liquid samples.[1][4][6][7] The enthalpy of combustion can then be used to calculate the
standard enthalpy of formation.
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Experimental Workflow for Bomb Calorimetry
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Sample Preparation

Prepare D-altraric acid pellet

A

y
Accurately weigh the pellet
y

A

(Place pellet in the bomb's crucible)

\4

Attach ignition wire

Y

(Add a small, known amount of water to the bomb)
- J/

Calorimetry Measurement

Seal the bomb

\4

(Pressurize with high-purity oxygen)

Y

(Place bomb in the calorimeter bucket with a known volume of water)

\4

(Allow the system to reach thermal equilibrium)

\4

Ignite the sample

\4

Record temperature change until a maximum is reached

4 N

Data Analysis

(Calculate the heat released (qitotaID

\4

(Apply corrections for ignition wire and acid formatiorD

\4

(Determine the change in internal energy (AU_come

\4

(Calculate the enthalpy of combustion (AH_comb))

\4

(Calculate the standard enthalpy of formation (AfH“D
AN J/
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Calorimeter Setup

Gssemble the solution calorimete)

Add a known mass of solvent (e.g., water)

:

Allow the solvent to reach thermal equilibrium

- J

Dissolution and Measurement

Accurately weigh the D-altraric acid sample

Gntroduce the sample into the soIvenD

Gecord the temperature change until a stable value is reachecD

- J
4 )

Data Analysis

(Calculate the heat absorbed by the solution (q_solutionD

i

Getermine the enthalpy of solution (AH_soln) per mole of soluta
- J
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Constituent Elements
(C,H, 0)

AfH°(Reactants) (unknown)

AfH°(Products) (known)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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